Cas no 1421041-45-3 (4-Chloro-N-methyl-N-[(3S)-piperidin-3-yl]pyrimidin-2-amine;hydrochloride)
1421041-45-3 structure
Product Name:4-Chloro-N-methyl-N-[(3S)-piperidin-3-yl]pyrimidin-2-amine;hydrochloride
CAS No:1421041-45-3
MF:C10H16Cl2N4
MW:263.166839599609
CID:2166181
Update Time:2023-08-05
4-Chloro-N-methyl-N-[(3S)-piperidin-3-yl]pyrimidin-2-amine;hydrochloride Chemical and Physical Properties
Names and Identifiers
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- (S)-4-chloro-n-methyl-n-(piperidin-3-yl)pyrimidin-2-amine hydrochloride
- 4-Chloro-N-methyl-N-[(3S)-piperidin-3-yl]pyrimidin-2-amine;hydrochloride
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- Inchi: 1S/C10H15ClN4.ClH/c1-15(8-3-2-5-12-7-8)10-13-6-4-9(11)14-10;/h4,6,8,12H,2-3,5,7H2,1H3;1H/t8-;/m0./s1
- InChI Key: QYISQKUNXJQHKU-QRPNPIFTSA-N
- SMILES: ClC1=CC=NC(=N1)N(C)[C@@H]1CNCCC1.Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 202
- Topological Polar Surface Area: 41
4-Chloro-N-methyl-N-[(3S)-piperidin-3-yl]pyrimidin-2-amine;hydrochloride Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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